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Compound Name: 4-Bromoacetophenone oxime

Cat. No.: B16142808

Get Quote

An In-depth Technical Guide to 4-Bromoacetophenone Oxime

This technical guide provides a comprehensive overview of 4-Bromoacetophenone oxime, a

versatile biochemical reagent and synthetic intermediate. The information is tailored for

researchers, scientists, and professionals in drug development, with a focus on its chemical

properties, synthesis, and potential applications.

Chemical Identity and Structure
4-Bromoacetophenone oxime, also known as 1-(4-bromophenyl)ethanone oxime, is an

organic compound with the molecular formula C₈H₈BrNO.[1][2][3][4] It is characterized by a

bromine atom on a phenyl ring, which is attached to an ethanone moiety through an oxime

functional group.[2] This compound exists as E and Z stereoisomers, which can be significant

for its pharmacological properties.[5]

Structure:

The general chemical structure of 4-Bromoacetophenone oxime is as follows:
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Stereoisomers: The orientation of the hydroxyl group relative to the substituted phenyl group

defines the E and Z isomers.

(E)-4-Bromoacetophenone oxime: The hydroxyl group is on the opposite side of the 4-

bromophenyl group.

(Z)-4-Bromoacetophenone oxime: The hydroxyl group is on the same side as the 4-

bromophenyl group.

Physicochemical and Spectroscopic Data
The quantitative data for 4-Bromoacetophenone oxime are summarized in the tables below

for easy reference and comparison.

Table 1: Chemical Identifiers and Physical Properties

Property Value

IUPAC Name
N-[1-(4-

bromophenyl)ethylidene]hydroxylamine[2][4]

Molecular Formula C₈H₈BrNO[1][2][3][4][6][7]

Molecular Weight 214.06 g/mol [1][2][4][8]

CAS Number

5798-71-0 (for the compound without specified

stereochemistry)[4] 59862-55-4 (for the (E)-

isomer)[7] 73744-33-9 (for the (Z)-isomer)[8]

Melting Point 108-110 °C[2]

Boiling Point ~259.9 °C at standard atmospheric pressure[2]

InChI Key
AWJKRPKYUKWTJX-UHFFFAOYSA-N[1][2][3]

[4]

Canonical SMILES CC(=NO)C1=CC=C(C=C1)Br[1][2][3][4][7]

Solubility
Soluble in polar solvents like methanol.[2]

Insoluble in water.[6]
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Table 2: Infrared (IR) Spectroscopic Data

Vibrational Mode
Frequency Range
(cm⁻¹)

Characteristic Peak
Position (cm⁻¹)

Assignment

O-H Stretch

(Associated)
3115–3300 3220–3290

Hydrogen-bonded OH

in the oxime group[2]

O-H Stretch (Free) 3500–3600 3550
Non-hydrogen bonded

OH[2]

C=N Stretch Not specified 1640
Imine group in the

oxime[9]

Experimental Protocols
Synthesis of the Precursor: 4'-Bromoacetophenone
A common method for preparing the precursor, 4'-Bromoacetophenone, is through the Friedel-

Crafts acylation of bromobenzene.[10][11]

Materials:

Bromobenzene

Anhydrous aluminum chloride

Acetic anhydride or acetyl chloride

Carbon disulfide (solvent)

Hydrochloric acid

Ice

Benzene or ether (for extraction)

Calcium chloride (for drying)
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Procedure:

In a three-necked flask equipped with a stirrer, separatory funnel, and reflux condenser,

dissolve bromobenzene in dry carbon disulfide.[10]

Add anhydrous aluminum chloride to the solution.[10]

Heat the mixture to gentle reflux on a steam bath.[10]

Slowly add acetic anhydride to the refluxing mixture.[10]

After the addition is complete, continue refluxing until the evolution of hydrogen chloride gas

ceases.

Distill off the carbon disulfide solvent.[10]

While still warm, pour the reaction mixture slowly into a mixture of ice and hydrochloric acid

with vigorous stirring to decompose the aluminum chloride complex.[10]

Extract the aqueous layer with benzene or ether.[10]

Dry the organic extract with calcium chloride, filter, and remove the solvent by distillation.[10]

Purify the resulting 4'-Bromoacetophenone by vacuum distillation. The product should

crystallize upon cooling.[10]

Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-Bromoacetophenone oxime is typically achieved through the reaction of

4'-Bromoacetophenone with hydroxylamine hydrochloride.[2][9]

Materials:

4'-Bromoacetophenone

Hydroxylamine hydrochloride

A base such as sodium acetate or potassium hydroxide[2][9]
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Ethanol (solvent)

Water

Procedure:

Dissolve 4'-Bromoacetophenone in ethanol in a round-bottom flask.[2]

Add hydroxylamine hydrochloride and the base (e.g., sodium acetate) to the solution.[2]

Heat the mixture under reflux for several hours.[2][9]

Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC).

Upon completion, cool the reaction mixture to room temperature.[2]

Precipitate the product by adding water to the cooled mixture.[2]

Collect the solid product by filtration and wash with water.

Purify the crude 4-Bromoacetophenone oxime by recrystallization from a suitable solvent.

Key Reactions and Workflows
Synthesis Workflow
The following diagram illustrates the two-step synthesis process for 4-Bromoacetophenone
oxime, starting from bromobenzene.
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Caption: Synthesis workflow for 4-Bromoacetophenone oxime.

Beckmann Rearrangement
A characteristic reaction of oximes is the Beckmann rearrangement, where the oxime is

converted into an amide under acidic conditions. For 4-Bromoacetophenone oxime, this

rearrangement typically favors the migration of the phenyl group due to its greater migratory

aptitude compared to the methyl group.[2]
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Caption: Beckmann rearrangement of 4-Bromoacetophenone oxime.

Applications and Biological Relevance
4-Bromoacetophenone oxime and its derivatives are valuable in several areas of chemical

and biological research:

Organic Synthesis: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[2] The oxime functional group can be readily converted

into other functionalities, such as amines through reduction or nitriles via dehydration.[2]

Coordination Chemistry: The compound can act as a ligand to form metal complexes with

transition metals like copper(II), nickel(II), and cobalt(II).[2] These complexes are

investigated for their unique thermal, electrical, and optical properties.[2]

Biological Research: Derivatives of 4-Bromoacetophenone oxime have been explored for

their potential therapeutic applications, including antimicrobial properties.[2] The introduction

of an oxime group into natural compounds has been shown to enhance their biological

activity, such as kinase inhibitory and anti-inflammatory effects.[5] It is identified as a

biochemical reagent for life sciences research.[2][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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